1-(Diethylamino)-2,5-dihydro-1H-1lambda~5~-phosphole-1-thione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Diethylamino)-2,5-dihydro-1H-1lambda~5~-phosphole-1-thione is a chemical compound that belongs to the class of organophosphorus compounds It is characterized by the presence of a phosphole ring, which is a five-membered ring containing phosphorus
Properties
CAS No. |
64611-10-5 |
|---|---|
Molecular Formula |
C8H16NPS |
Molecular Weight |
189.26 g/mol |
IUPAC Name |
N,N-diethyl-1-sulfanylidene-2,5-dihydro-1λ5-phosphol-1-amine |
InChI |
InChI=1S/C8H16NPS/c1-3-9(4-2)10(11)7-5-6-8-10/h5-6H,3-4,7-8H2,1-2H3 |
InChI Key |
ZWVQMYMMVPSYCE-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)P1(=S)CC=CC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(Diethylamino)-2,5-dihydro-1H-1lambda~5~-phosphole-1-thione typically involves the reaction of diethylamine with a suitable phosphole precursor under controlled conditions. One common method involves the use of a phosphole dichloride, which reacts with diethylamine in the presence of a base to form the desired compound. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.
Industrial Production Methods: Industrial production of 1-(Diethylamino)-2,5-dihydro-1H-1lambda~5~-phosphole-1-thione may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving multiple purification steps such as recrystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions: 1-(Diethylamino)-2,5-d
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
